5-[(2-ethylhexyl)amino]-6-methyl-1,2,4-triazin-3(2H)-one

• Molecular Formula: C12H22N4O
• Molecular Weight: 238.33 g/mol
• IUPAC Name: 5-(2-ethylhexylamino)-6-methyl-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C12H22N4O/c1-4-6-7-10(5-2)8-13-11-9(3)15-16-12(17)14-11/h10H,4-8H2,1-3H3,(H2,13,14,16,17)
• InChI Key: HECYDEQPKCSDQX-UHFFFAOYSA-N
• SMILES: CCCCC(CC)CNC1=NC(=O)NN=C1C

Description

5-[(2-ethylhexyl)amino]-6-methyl-1,2,4-triazin-3(2H)-one (known as Octyltriazolone) is a chemical compound that belongs to the class of triazolone derivatives. It is widely used in various scientific research applications due to its unique properties. Octyltriazolone is a white to off-white crystalline powder that is insoluble in water but soluble in organic solvents.

Mechanism of Action

The mechanism of action of Octyltriazolone is not well understood. However, it is believed to work by absorbing UV radiation and converting it into heat, thereby preventing damage to the skin. Octyltriazolone also works by inhibiting the growth of microorganisms by disrupting their cell membranes.
Biochemical and Physiological Effects
Octyltriazolone has no known biochemical or physiological effects on the human body. It is considered safe for use in cosmetic products and other applications.

Advantages and Limitations for Lab Experiments

Octyltriazolone has several advantages for use in lab experiments. It is readily available, and its synthesis is well-established. Octyltriazolone is also stable and has a long shelf life, making it ideal for long-term experiments. However, Octyltriazolone has some limitations, including its insolubility in water, which can make it difficult to work with in some applications.

Future Directions

There are several future directions for research on Octyltriazolone. One area of interest is its potential as an antimicrobial agent. Further research is needed to determine its effectiveness against specific microorganisms and its potential use in medical applications. Another area of interest is its potential as a corrosion inhibitor in the oil and gas industry. Further research is needed to determine its effectiveness in this application and its potential environmental impact. Finally, research is needed to develop new synthesis methods for Octyltriazolone that are more efficient and environmentally friendly.

Synthesis Methods

The synthesis of Octyltriazolone involves the reaction of 2-ethylhexylamine with 6-methyl-1,2,4-triazin-3(2H)-one in the presence of a catalyst. The reaction takes place under controlled temperature and pressure conditions. The yield of the reaction is high, and the purity of the final product is excellent. The synthesis of Octyltriazolone is a well-established process, and it is commercially available.

Scientific Research Applications

Octyltriazolone has various scientific research applications, including its use as a UV-absorbing agent in sunscreens and other cosmetic products. It is also used as a corrosion inhibitor in various industrial applications. Octyltriazolone has been studied extensively for its antimicrobial properties and has been found to be effective against a wide range of microorganisms. It is also used as a stabilizer in the polymer industry.